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Compound of Interest

2-Amino-1-cyclopentene-1-
Compound Name: o
carbonitrile

Cat. No.: B031213

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-1-cyclopentene-1-carbonitrile in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

 Name: 2-Amino-1-cyclopentene-1-carbonitrile
e CAS Number: 2941-23-3

e Molecular Formula: CeHsN-2

Hazard Summary: 2-Amino-1-cyclopentene-1-carbonitrile is a chemical that poses several
health risks. It is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3] It is
known to cause skin irritation and serious eye irritation.[1][3] Additionally, it may lead to
respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure safety when handling this compound. Nitrile gloves
are recommended for their chemical resistance.[4][5][6][7][8]
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PPE Item Specification

Gloves Chemical-resistant nitrile rubber gloves.

Safety glasses with side shields or chemical

Eye Protection
goggles.

Body Protection Laboratory coat.

Use in a well-ventilated area or under a

chemical fume hood.[9] A NIOSH/MSHA or
Respiratory Protection European Standard EN 149 approved respirator

may be required if exposure limits are exceeded

or irritation is experienced.[9]

Handling and Storage Protocol
Storage: Store in a cool, dry, and well-ventilated area.[10][11] Keep the container tightly closed
and away from heat and oxidizing agents.[10][12][13] Some sources suggest refrigeration.[9]

Handling:

o Preparation: Ensure a chemical fume hood is operational. Before handling, wash hands
thoroughly.

o Personal Protective Equipment (PPE): Wear all required PPE as specified in the table above.

» Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a
chemical fume hood to avoid inhalation of dust. Use non-sparking tools.

» Spill Management: In case of a spill, sweep up the solid material, taking care not to generate
dust, and place it into a suitable, sealed container for disposal.[9] For liquid spills, absorb the
material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
disposal.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[9] Do not eat,
drink, or smoke in the handling area.[1][9]
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.[9][14]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) ) o
removing contaminated clothing. If skin irritation

persists, seek medical attention.[9]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact . i
lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

[9]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion _ )
them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[15]

Disposal Plan

Dispose of 2-Amino-1-cyclopentene-1-carbonitrile and its containers as hazardous waste.
Do not dispose of it down the drain or with general laboratory waste.

Step-by-Step Disposal Protocol:

o Waste Segregation: Isolate waste 2-Amino-1-cyclopentene-1-carbonitrile and any
contaminated materials (e.g., filter paper, pipette tips, gloves) from other waste streams.

» Containerization: Place the chemical waste into a clearly labeled, sealable, and chemically
compatible hazardous waste container.
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Amino-1-cyclopentene-1-carbonitrile," and the associated hazards
(e.g., "Toxic," "lrritant").

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated
satellite accumulation area, away from incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through an
approved waste disposal company, following all local, state, and federal regulations.[9][11]
[14]

Workflow Diagram

Workflow for Handling 2-Amino-1-cyclopentene-1-carbonitrile
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Caption: Workflow for handling 2-Amino-1-cyclopentene-1-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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